Diethyl [2,2'-bipyridine]-3,3'-dicarboxylate
Overview
Description
Diethyl [2,2’-bipyridine]-4,4’-dicarboxylate is a chemical compound with the molecular formula C16H16N2O4 . It is a solid substance with a molecular weight of 300.31 . The compound is stored in an inert atmosphere at temperatures between 2-8°C .
Physical And Chemical Properties Analysis
Diethyl [2,2’-bipyridine]-4,4’-dicarboxylate is a solid substance with a molecular weight of 300.31 . It is stored in an inert atmosphere at temperatures between 2-8°C . .Scientific Research Applications
Antitubercular Complexes
Diethyl-2,2′-bipyridine-3,3′-dicarboxylate reacts with RuCl3 to form complexes with potential antitubercular properties. These complexes exhibit a distorted octahedral geometry with interesting molecular interactions, offering insights into new antitubercular drug designs (Toupet et al., 2009).
Synthesis of New Compounds
Research has focused on synthesizing new compounds involving diethyl 2,2'-bipyridine derivatives, potentially for introducing metal coordination sites in polyacrylates. These compounds represent an avenue for exploring novel materials and applications (Heintz et al., 2018).
Polymerization Catalysts
Diethylbis(2,2'-bipyridine)Fe/MAO has been identified as an extremely active catalyst for the polymerization of 1,3-dienes. This application signifies its role in creating various polymer structures, which is crucial for material science and engineering (Bazzini et al., 2002).
Photoreduction of Water
Certain complexes containing diethyl 2,2'-bipyridine derivatives demonstrate significant capabilities in the photoreduction of water. This finding is crucial for understanding light-induced electron-transfer reactions and has implications for renewable energy research (Johansen et al., 1980; Launikonis et al., 1986).
Localization of Excitation Energy
Studies on complexes containing diethyl 2,2'-bipyridine derivatives reveal insights into the localization of electronic excitation energy. This understanding is vital for the development of luminescent materials and their applications in various fields, including sensors and display technologies (Ferguson et al., 1979).
Spin Crossover Behavior
Diethyl derivatives of 2,2'-bipyridine in iron(II) complexes have been studied for their spin crossover behavior. This research is significant in the field of molecular electronics and for the development of materials with switchable magnetic properties (Xue et al., 2018).
Anticancer Activity
Gold(III) complexes containing 2,2'-bipyridine-3,3'-dicarboxylic acid have shown promising results in inducing apoptosis in cancer cells. This research contributes to the development of new chemotherapeutic agents and cancer treatment strategies (Alhoshani et al., 2021).
properties
IUPAC Name |
ethyl 2-(3-ethoxycarbonylpyridin-2-yl)pyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O4/c1-3-21-15(19)11-7-5-9-17-13(11)14-12(8-6-10-18-14)16(20)22-4-2/h5-10H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARVRLHODKKEDGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=CC=C1)C2=C(C=CC=N2)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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